1-(2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)-4-(2-methoxyphenyl)pyrazine-2,3(1H,4H)-dione

• IUPAC Name: 1-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]-4-(2-methoxyphenyl)pyrazine-2,3-dione
• InChI: InChI=1S/C22H21N3O4/c1-29-19-11-5-4-10-18(19)25-14-13-23(21(27)22(25)28)15-20(26)24-12-6-8-16-7-2-3-9-17(16)24/h2-5,7,9-11,13-14H,6,8,12,15H2,1H3
• InChI Key: BDSHGMAVGAJOHK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C=CN(C(=O)C2=O)CC(=O)N3CCCC4=CC=CC=C43
• Molecular Formula: C22H21N3O4
• Molecular Weight: 391.4 g/mol

Description

1-(2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)-4-(2-methoxyphenyl)pyrazine-2,3(1H,4H)-dione is a useful research compound. Its molecular formula is C22H21N3O4 and its molecular weight is 391.427. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemical Reactivity

Research in organic synthesis explores the creation and reactivity of complex molecules, including quinoline and pyrazine derivatives. For instance, studies have demonstrated the synthesis of novel compounds through reactions involving dihydroquinolinyl derivatives and their applications in creating heterocyclic compounds with potential biological activities. Such research contributes to the development of new synthetic methodologies and the exploration of reaction mechanisms (Khalturina et al., 2009; Hikem-Oukacha et al., 2011).

Biological Applications

Compounds containing elements of the quinoline and pyrazine scaffolds have been synthesized and evaluated for their biological activities, including antioxidant, antitumor, and antibacterial properties. Such studies contribute to medicinal chemistry by providing insights into the structure-activity relationships and potential therapeutic applications of these compounds (Hassanien et al., 2022; Gouda, 2012).

Material Science Applications

In material science, research on quinoline derivatives has extended to their use in electrochromic devices and conjugated polymers, highlighting the potential of these compounds in electronic and optoelectronic applications. Such studies explore the electrical properties and stability of materials under various conditions, contributing to the development of advanced materials with tailored properties for specific applications (Cho et al., 2015).